Cas no 1361715-33-4 (5'-Chloromethyl-3,5-dichloro-2'-fluoro-biphenyl)

• Product Name: 5'-Chloromethyl-3,5-dichloro-2'-fluoro-biphenyl
• CAS No: 1361715-33-4
• MF: C₁₃H₈Cl₃F
• MW: 289.560024261475
• CID: 4991883
• Update Time: 2025-07-02

5'-Chloromethyl-3,5-dichloro-2'-fluoro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-Chloromethyl-3,5-dichloro-2'-fluoro-biphenyl

• Inchi： 1S/C13H8Cl3F/c14-7-8-1-2-13(17)12(3-8)9-4-10(15)6-11(16)5-9/h1-6H,7H2
• InChI Key： QRSZHRYALIKKPI-UHFFFAOYSA-N
• SMILES： ClCC1=CC=C(C(=C1)C1C=C(C=C(C=1)Cl)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 5.3
• Topological Polar Surface Area: 0

Additional information on 5'-Chloromethyl-3,5-dichloro-2'-fluoro-biphenyl

Introduction to 5'-Chloromethyl-3,5-dichloro-2'-fluoro-biphenyl (CAS No. 1361715-33-4)

5'-Chloromethyl-3,5-dichloro-2'-fluoro-biphenyl, identified by the CAS number 1361715-33-4, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This biphenyl derivative features a unique structural configuration, incorporating chloromethyl, dichloro, and fluoro substituents, which endows it with distinct chemical properties and potential applications in various scientific domains.

The molecular structure of 5'-Chloromethyl-3,5-dichloro-2'-fluoro-biphenyl consists of two benzene rings connected by a central carbon atom, with specific functional groups attached to different positions. The presence of chlorine atoms at the 3 and 5 positions, along with a fluoro group at the 2' position, enhances its reactivity and makes it a valuable intermediate in synthetic chemistry. The chloromethyl group at the 5' position further contributes to its versatility, allowing for further functionalization and modification.

In recent years, this compound has been explored for its potential applications in pharmaceutical development. Its unique structural features make it a promising candidate for designing novel bioactive molecules. Researchers have been particularly interested in its ability to serve as a precursor for synthesizing complex organic compounds with therapeutic properties. The dichloro and fluoro substituents are known to influence the electronic and steric properties of the molecule, which can be leveraged to optimize drug-like characteristics such as solubility, bioavailability, and metabolic stability.

One of the most intriguing aspects of 5'-Chloromethyl-3,5-dichloro-2'-fluoro-biphenyl is its role in the development of advanced materials. The biphenyl core is a common motif in liquid crystals and organic semiconductors due to its rigid planar structure and ability to form π-stacking interactions. By introducing halogen atoms and other functional groups, researchers can fine-tune the material properties for specific applications. For instance, the fluoro group can enhance thermal stability and chemical resistance, while the chloromethyl group provides a site for further chemical modifications.

The compound's potential in medicinal chemistry has also been highlighted in several recent studies. Researchers have demonstrated its utility in generating novel heterocyclic compounds that exhibit inhibitory activity against various biological targets. For example, derivatives of 5'-Chloromethyl-3,5-dichloro-2'-fluoro-biphenyl have shown promise as kinase inhibitors and antimicrobial agents. These findings underscore the importance of exploring structurally diverse molecules as starting points for drug discovery efforts.

The synthesis of 5'-Chloromethyl-3,5-dichloro-2'-fluoro-biphenyl involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation reactions followed by functional group transformations such as methylation or etherification. Advanced techniques like cross-coupling reactions have also been employed to introduce additional substituents at specific positions on the biphenyl core. These synthetic strategies highlight the compound's flexibility as a building block for more complex molecules.

The chemical reactivity of 5'-Chloromethyl-3,5-dichloro-2'-fluoro-biphenyl has been extensively studied to understand its behavior in different reaction conditions. The chloromethyl group is particularly versatile, undergoing reactions such as nucleophilic addition and radical substitutions. This reactivity has been exploited to develop novel synthetic methodologies that are useful in both academic research and industrial applications. For instance, palladium-catalyzed coupling reactions have been used to introduce aryl or vinyl groups at the 3 or 5 positions of the biphenyl ring.

In conclusion, 5'-Chloromethyl strong> strong >- 3,< em , , , , . . . . . . . . . . . . . . . . dichl or o -2'< em -fluo ro- em>biphe em>nyl strong > (CAS No. strong >< em136171 em>< strong >15- strong >< em33- strong >< em4)< em>, , , , , is a highly reactive and structurally interesting organic compound. Its potential applications in pharmaceuticals, advanced materials, and synthetic chemistry make it a valuable subject of study. Further research into its properties and reactivity will undoubtedly uncover new opportunities for innovation in these fields.